Cas no 60935-49-1 (3-tert-butyl-2-chlorophenol)

• Product Name: 3-tert-butyl-2-chlorophenol
• CAS No: 60935-49-1
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• MDL: MFCD16996887
• CID: 494850
• PubChem ID: 12336215
• Update Time: 2026-04-29

3-tert-butyl-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-chloro-3-(1,1-dimethylethyl)-
• 3-tert-butyl-2-chlorophenol

• MDL： MFCD16996887

Computed Properties

• Exact Mass: 184.06559

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-tert-butyl-2-chlorophenol

Comprehensive Overview of 3-tert-Butyl-2-chlorophenol (CAS No. 60935-49-1): Properties, Applications, and Industry Insights

3-tert-Butyl-2-chlorophenol (CAS No. 60935-49-1) is a specialized chlorinated phenolic compound widely recognized for its unique chemical structure and functional versatility. This aromatic derivative, characterized by a tert-butyl group and a chlorine substituent on the phenol ring, plays a critical role in industrial and research applications. Its molecular formula, C₁₀H₁₃ClO, and precise steric configuration contribute to its stability and reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for high-performance chemical intermediates like 3-tert-Butyl-2-chlorophenol has surged, driven by advancements in pharmaceuticals, agrochemicals, and material science. Researchers frequently search for "synthesis methods for chlorophenols" or "tert-butyl phenol derivatives applications," reflecting growing interest in tailored chemical solutions. This compound’s ability to act as a building block for complex molecules aligns with trends toward sustainable chemistry and green synthesis.

The physicochemical properties of 60935-49-1 include a melting point range of 45–50°C and moderate solubility in organic solvents, which facilitates its use in catalytic reactions and polymer stabilization. Industry professionals often inquire about "safe handling of phenolic compounds" or "thermal stability of tert-butyl phenols," underscoring the need for precise technical data. Notably, its electron-withdrawing chlorine group enhances its utility in electrophilic substitution reactions, a topic frequently explored in academic forums.

Applications of 3-tert-Butyl-2-chlorophenol extend to UV stabilizers and antioxidants in plastics, where it mitigates degradation under environmental stress. With rising global focus on "plastic additives market trends," this compound’s role in extending product lifespans gains prominence. Additionally, its derivatives are investigated for bioactive molecule design, particularly in antimicrobial formulations, responding to searches like "phenolic compounds in disinfectants."

From an environmental perspective, studies on "biodegradation of chlorophenols" highlight the importance of responsible usage. Regulatory frameworks emphasize low-toxicity alternatives, positioning 60935-49-1 as a subject of ongoing optimization. Analytical techniques such as HPLC and GC-MS are commonly employed to quantify its presence in formulations, addressing queries like "analytical methods for phenol detection."

In conclusion, 3-tert-Butyl-2-chlorophenol (CAS No. 60935-49-1) exemplifies the intersection of chemical innovation and industrial practicality. Its multifaceted applications, coupled with evolving research trends, ensure its relevance in solving modern challenges. As industries prioritize "efficient chemical intermediates" and "eco-friendly processes," this compound remains a key focus for scientists and engineers alike.